Cas no 1493448-77-3 (3-(isoquinolin-5-yl)azetidin-3-ol)

• Product Name: 3-(isoquinolin-5-yl)azetidin-3-ol
• CAS No: 1493448-77-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5969603
• PubChem ID: 65920889
• Update Time: 2025-07-20

3-(isoquinolin-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(isoquinolin-5-yl)azetidin-3-ol
• 1493448-77-3
• EN300-1840710
• AKOS015262611

• Inchi： 1S/C12H12N2O/c15-12(7-14-8-12)11-3-1-2-9-6-13-5-4-10(9)11/h1-6,14-15H,7-8H2
• InChI Key： PPUGZZKYIVHUQJ-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CC3C=NC=CC2=3)CNC1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(isoquinolin-5-yl)azetidin-3-ol

Professional Introduction to Compound with CAS No. 1493448-77-3 and Product Name: 3-(isoquinolin-5-yl)azetidin-3-ol

The compound identified by the CAS number 1493448-77-3 and the product name 3-(isoquinolin-5-yl)azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of an isoquinolin-5-yl moiety in its structure suggests a possible link to the rich chemical and pharmacological properties associated with isoquinoline derivatives, which have been extensively studied for their biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of azetidinone scaffolds in medicinal chemistry. Azetidinones, as a class of nitrogen-containing heterocycles, exhibit a diverse range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an isoquinolin-5-yl group into the azetidinone core in 3-(isoquinolin-5-yl)azetidin-3-ol introduces a new dimension to this scaffold, potentially enhancing its pharmacological profile. This structural modification may lead to novel interactions with biological targets, thereby expanding the therapeutic potential of the compound.

In the context of modern drug discovery, the development of molecules that can modulate specific biological pathways is of paramount importance. The isoquinolin-5-yl moiety is known for its ability to interact with various biological targets, including enzymes and receptors. By linking this moiety to an azetidinone ring, researchers aim to create a compound that can exhibit enhanced binding affinity and selectivity towards certain therapeutic targets. This approach aligns with the growing trend in drug design towards rational molecular optimization.

One of the most promising applications of 3-(isoquinolin-5-yl)azetidin-3-ol lies in its potential as an inhibitor of kinases and other enzyme targets implicated in cancer progression. Isoquinoline derivatives have been reported to exhibit inhibitory effects on various kinases, which are key players in signal transduction pathways involved in cell proliferation and survival. The azetidinone core further enhances the compound's potential as a kinase inhibitor by providing a rigid structure that can optimize binding interactions with the enzyme active site.

Furthermore, the synthesis and characterization of 3-(isoquinolin-5-yl)azetidin-3-ol have been subjects of extensive investigation in academic and industrial research settings. The synthesis involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure and confirm the identity of the compound.

The pharmacokinetic properties of 3-(isoquinolin-5-yl)azetidin-3-ol are also critical factors that determine its suitability as a drug candidate. Studies have been conducted to evaluate its solubility, stability, and metabolic fate in vitro and in vivo. These studies provide valuable insights into how the compound behaves within biological systems and help predict its potential efficacy and safety profiles. Understanding these properties is essential for designing effective clinical trials and optimizing dosing regimens.

Preclinical studies have demonstrated promising results regarding the biological activity of 3-(isoquinolin-5-yl)azetidin-3-ol. In vitro assays have shown that this compound exhibits significant inhibitory effects on several kinases, including those overexpressed in cancer cells. Additionally, animal models have provided evidence of its ability to inhibit tumor growth and modulate relevant signaling pathways. These findings support further development efforts aimed at translating this compound into a clinical candidate.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 3-(isoquinolin-5-yli azetidin - 3 - ol). Molecular modeling techniques such as docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations help researchers refine their understanding of binding mechanisms and guide further structural modifications to improve potency and selectivity.

The future prospects for 3-(isoquinolin - 5 - yl azetidin - 3 - ol) are promising, with ongoing research focused on optimizing its pharmacological properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to novel therapeutic interventions for various diseases.